6-{[(4-Bromophenyl)sulfanyl]methyl}-2-sulfanyl-4-pyrimidinol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-{[(4-Bromophenyl)sulfanyl]methyl}-2-sulfanyl-4-pyrimidinol is a chemical compound with the molecular formula C11H9BrN2OS2 . It is a derivative of pyrimidinol, which is a type of heterocyclic aromatic organic compound .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound, such as its melting point, boiling point, and density, are not explicitly provided in the search results .Scientific Research Applications
Molecular Structure Analysis
- Layered Structure Analysis : Avasthi et al. (2002) examined the dimeric layered structure of a related 4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidine compound, highlighting the absence of intramolecular stacking in the crystalline state. This work contributes to understanding the molecular arrangement in similar pyrimidine derivatives Avasthi et al., 2002.
Synthesis and Derivative Formation
- New Thieno[2,3-b]pyridines and Pyrimidines : Abdelriheem et al. (2015) synthesized various thieno[2,3-b]pyridines and pyrimidine derivatives, including compounds with bromobenzofuran-2-yl moiety, elucidating their potential applications in drug development and material science Abdelriheem et al., 2015.
Biological Activity
- Antimicrobial Additives : El‐Wahab et al. (2015) explored the synthesis of heterocyclic compounds with pyrazolo-[1,5-a]pyrimidine derivatives, demonstrating their effectiveness as antimicrobial additives when incorporated into polyurethane varnish and printing ink, suggesting applications in surface coatings El‐Wahab et al., 2015.
Corrosion Inhibition
- Mild Steel Protection : Soltani et al. (2015) investigated pyrimidine-2-thione derivatives as corrosion inhibitors for mild steel in acidic environments. Their findings indicate that these compounds can effectively protect mild steel from corrosion, making them valuable in industrial applications Soltani et al., 2015.
Molecular Docking and Spectroscopic Analysis
- Chemotherapeutic Agent Study : Alzoman et al. (2015) conducted a spectroscopic investigation, including FT-IR and FT-Raman, of a similar pyrimidine derivative. Their study provides insights into the compound's structure, aiding in the understanding of its potential as a chemotherapeutic agent Alzoman et al., 2015.
Antitumor Activity
- Novel Derivatives : Stolarczyk et al. (2018) synthesized new 4-thiopyrimidine derivatives and evaluated their cytotoxic activity. This research underscores the therapeutic potential of pyrimidine derivatives in cancer treatment Stolarczyk et al., 2018.
Properties
IUPAC Name |
6-[(4-bromophenyl)sulfanylmethyl]-2-sulfanylidene-1H-pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9BrN2OS2/c12-7-1-3-9(4-2-7)17-6-8-5-10(15)14-11(16)13-8/h1-5H,6H2,(H2,13,14,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXKPPQRSMRLQFY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1SCC2=CC(=O)NC(=S)N2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9BrN2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.